Yms8WH5lqd

• CAS No.: 2244161-73-5
• Molecular Formula: C28H24F4N4O6
• Molecular Weight: 588.5 g/mol
• IUPAC Name: [(3R)-3-[7-[(2,4-difluorophenyl)methylcarbamoyl]-9-hydroxy-1,8-dioxopyrido[1,2-a]pyrazin-2-yl]butyl] N-[(2,4-difluorophenyl)methyl]carbamate
• InChI: InChI=1S/C28H24F4N4O6/c1-15(6-9-42-28(41)34-13-17-3-5-19(30)11-22(17)32)36-8-7-35-14-20(24(37)25(38)23(35)27(36)40)26(39)33-12-16-2-4-18(29)10-21(16)31/h2-5,7-8,10-11,14-15,38H,6,9,12-13H2,1H3,(H,33,39)(H,34,41)/t15-/m1/s1
• InChI Key: JYVDIEAKFFZMCR-OAHLLOKOSA-N
• Isomeric SMILES: C[C@H](CCOC(=O)NCC1=C(C=C(C=C1)F)F)N2C=CN3C=C(C(=O)C(=C3C2=O)O)C(=O)NCC4=C(C=C(C=C4)F)F
• Canonical SMILES: CC(CCOC(=O)NCC1=C(C=C(C=C1)F)F)N2C=CN3C=C(C(=O)C(=C3C2=O)O)C(=O)NCC4=C(C=C(C=C4)F)F

Description

Yms8WH5lqd (CAS 26905-02-2) is a synthetic organic compound with the molecular formula C₁₁H₁₄ClN and a molecular weight of 195.69 g/mol . It belongs to the class of soluble or moderately soluble compounds and is characterized by its high gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeability, and CYP2D6 inhibitory activity . Key properties include:

• Solubility: 0.115 mg/mL (water), 0.226 mg/mL (ethanol), and 0.0116 mg/mL (silica gel).
• Hazard Profile: Classified under warning signals H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation) .

Synthesis: Yms8WH5lqd is synthesized via a microwave-assisted reaction involving 4-(4-chlorophenyl)piperidine, 5-(3-chloropropyl)pyrrolo[1,2-a]quinazolin-4(5H)-one, and potassium carbonate in acetonitrile at 140°C for 1 hour, yielding ~70% product .

Comparison with Similar Compounds

Key Observations :

Structural Variations :

• Compound A replaces a hydrogen atom with a nitrogen-containing group , increasing molecular weight but reducing water solubility .
• Compound B has a simplified aromatic ring system , enhancing water solubility but lowering molecular weight.

CYP2D6 Inhibition: Yms8WH5lqd and Compound B inhibit this enzyme, posing drug-drug interaction risks. Compound A lacks this property, suggesting safer metabolic profiles .

Synthetic Efficiency :

• Yms8WH5lqd and Compound B utilize microwave-assisted synthesis , reducing reaction times (<1 hour) compared to Compound A’s 12-hour reflux method .

Comparison with Functionally Similar Compounds

Yms8WH5lqd is functionally analogous to halogenated heterocycles used in medicinal and catalytic applications.

Catalytic Ligands () :

• Hybrid phosphine-alkene ligands (e.g., Compound 32 in ) coordinate transition metals for catalysis.
• Key Difference : Ligands like Compound 32 prioritize electron-donating groups for metal coordination, whereas Yms8WH5lqd’s substituents optimize bioavailability .

Pharmaceutical Analogs :

• Clozapine (CAS 5786-21-0): Shares Yms8WH5lqd’s BBB permeability and CYP inhibition but incorporates a dibenzodiazepine core instead of a quinazolinone .
• Risperidone (CAS 106266-06-2): Unlike Yms8WH5lqd, it lacks chlorine substituents, reducing hepatotoxicity risks but also BBB penetration efficiency .